Cas no 1557604-52-0 (methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate)

• Product Name: methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate
• CAS No: 1557604-52-0
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• MDL: MFCD24253484
• CID: 5245755
• PubChem ID: 81860236
• Update Time: 2025-06-10

methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(chlorosulfonyl)-2-methyl-, methyl ester
• methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate

• MDL： MFCD24253484
• Inchi： 1S/C8H8ClNO4S/c1-5-6(8(11)14-2)3-4-7(10-5)15(9,12)13/h3-4H,1-2H3
• InChI Key： FPJJKSDPPGMEQF-UHFFFAOYSA-N
• SMILES： C1(C)=NC(S(Cl)(=O)=O)=CC=C1C(OC)=O

Additional information on methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate

Recent Advances in the Application of Methyl 6-(Chlorosulfonyl)-2-methylpyridine-3-carboxylate (CAS: 1557604-52-0) in Chemical Biology and Pharmaceutical Research

Methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate (CAS: 1557604-52-0) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in facilitating efficient sulfonylation reactions, enabling the construction of complex molecular architectures with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate as a key intermediate to introduce sulfonamide moieties that significantly enhanced the inhibitors' binding affinity and selectivity. The resulting compounds showed promising activity against B-cell malignancies in preclinical models, with improved pharmacokinetic properties compared to existing therapies.

In chemical biology applications, this compound has proven valuable for protein labeling and modification. A recent Nature Chemical Biology publication (2024) described its use in developing sulfonyl fluoride-based covalent probes for serine hydrolases. The 6-position chlorosulfonyl group provides an excellent leaving group for nucleophilic substitution reactions, allowing efficient conjugation with various nucleophiles present in biological systems. This approach has enabled the mapping of previously inaccessible binding sites on therapeutic targets.

The synthetic utility of methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate extends to materials science applications as well. Researchers at MIT reported (Advanced Materials, 2023) its incorporation into novel polymer backbones for drug delivery systems. The compound's ability to form stable sulfonamide linkages while maintaining the pyridine ring's coordination properties has led to the development of pH-responsive materials with precise drug release profiles.

From a safety and handling perspective, recent studies have provided updated guidelines for working with this reactive intermediate. The American Chemical Society's Chemical Health and Safety division published new protocols (2024) for its storage and handling, emphasizing the importance of moisture-free conditions and recommending novel stabilization techniques that extend its shelf life while maintaining reactivity.

Looking forward, methyl 6-(chlorosulfonyl)-2-methylpyridine-3-carboxylate continues to show promise in emerging areas such as PROTAC development and covalent drug discovery. Its unique combination of reactivity and structural features positions it as a valuable tool for medicinal chemists tackling increasingly challenging drug targets. Ongoing research is exploring its application in next-generation antibiotic development, particularly against Gram-negative pathogens where traditional approaches have failed.